Cas no 1779658-72-8 (2-amino-2-1-(4-methoxyphenyl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(4-methoxyphenyl)cyclopropylacetic acid
• CAS No: 1779658-72-8
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6073138
• PubChem ID: 84055459
• Update Time: 2025-06-07

2-amino-2-1-(4-methoxyphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(4-methoxyphenyl)cyclopropylacetic acid
• Cyclopropaneacetic acid, α-amino-1-(4-methoxyphenyl)-
• 2-amino-2-[1-(4-methoxyphenyl)cyclopropyl]acetic acid
• EN300-1832333
• 1779658-72-8

• Inchi： 1S/C12H15NO3/c1-16-9-4-2-8(3-5-9)12(6-7-12)10(13)11(14)15/h2-5,10H,6-7,13H2,1H3,(H,14,15)
• InChI Key： JDHHESPRDTXNMO-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C=C2)(C(N)C(O)=O)CC1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Boiling Point: 393.3±27.0 °C(Predicted)
• pka: 2.40±0.10(Predicted)

Additional information on 2-amino-2-1-(4-methoxyphenyl)cyclopropylacetic acid

Introduction to 2-amino-2-1-(4-methoxyphenyl)cyclopropylacetic acid (CAS No. 1779658-72-8)

2-amino-2-1-(4-methoxyphenyl)cyclopropylacetic acid, with the CAS number 1779658-72-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring and a methoxyphenyl group, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-amino-2-1-(4-methoxyphenyl)cyclopropylacetic acid is particularly intriguing due to its potential to modulate specific biological targets. The presence of the cyclopropyl ring and the methoxyphenyl substituent imparts unique physicochemical properties that can influence its pharmacokinetics and pharmacodynamics. Recent studies have highlighted its potential as a lead compound for the development of new drugs targeting neurological disorders, cancer, and inflammatory conditions.

In the realm of medicinal chemistry, the design and synthesis of compounds like 2-amino-2-1-(4-methoxyphenyl)cyclopropylacetic acid are crucial for advancing our understanding of structure-activity relationships (SAR). The cyclopropyl ring, known for its strain energy and conformational rigidity, can significantly affect the binding affinity and selectivity of the molecule to its target proteins. Similarly, the methoxyphenyl group can enhance solubility and improve metabolic stability, making it an attractive feature for drug development.

Recent research has focused on the biological activity of 2-amino-2-1-(4-methoxyphenyl)cyclopropylacetic acid. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory cascade. For instance, it has been demonstrated to effectively inhibit cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins, known mediators of inflammation and pain. This makes it a potential candidate for developing nonsteroidal anti-inflammatory drugs (NSAIDs) with improved safety profiles.

Beyond its anti-inflammatory properties, 2-amino-2-1-(4-methoxyphenyl)cyclopropylacetic acid has also shown promise in neuropharmacology. Preclinical studies have indicated that it can cross the blood-brain barrier (BBB) efficiently, making it a viable option for treating central nervous system (CNS) disorders. Its ability to modulate neurotransmitter systems, such as serotonin and dopamine, suggests potential applications in treating conditions like depression, anxiety, and neurodegenerative diseases.

In the context of cancer research, 2-amino-2-1-(4-methoxyphenyl)cyclopropylacetic acid has been investigated for its antiproliferative effects on various cancer cell lines. Preliminary data suggest that it can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. This property makes it a valuable lead compound for developing novel anticancer agents with reduced toxicity compared to existing chemotherapeutic drugs.

The synthesis of 2-amino-2-1-(4-methoxyphenyl)cyclopropylacetic acid involves several well-established chemical reactions. One common approach involves the reaction of 4-methoxybenzaldehyde with an appropriate cyclopropane derivative followed by subsequent functional group manipulations to introduce the amino group and carboxylic acid moiety. The synthetic route is highly modular, allowing for easy modification to generate analogs with varying biological activities.

To further explore the therapeutic potential of 2-amino-2-1-(4-methoxyphenyl)cyclopropylacetic acid, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials aim to provide comprehensive data on pharmacokinetics, pharmacodynamics, and adverse effects, which will be crucial for advancing this compound through the drug development pipeline.

In conclusion, 2-amino-2-1-(4-methoxyphenyl)cyclopropylacetic acid (CAS No. 1779658-72-8) represents a promising compound with diverse biological activities and therapeutic applications. Its unique structural features make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. As more data become available from ongoing studies and clinical trials, this compound may pave the way for the development of new drugs targeting a wide range of diseases.